Cas no 15205-19-3 (N-(2,6-Dichlorobenzyl)-N-methylamine)

• Product Name: N-(2,6-Dichlorobenzyl)-N-methylamine
• CAS No: 15205-19-3
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD04532390
• CID: 194363
• PubChem ID: 485433
• Update Time: 2025-04-23

N-(2,6-Dichlorobenzyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,6-dichloro-N-methyl-
• N-(2,6-Dichlorobenzyl)-N-methylamine
• [(2,6-dichlorophenyl)methyl](methyl)amine
• SCHEMBL2570362
• 2,6-dichloro-N-methylbenzylamine
• FPHGYJYIACPGRK-UHFFFAOYSA-N
• AKOS000162698
• Benzenemethanamine, 2,6-dichloro-N-methyl-
• MFCD04532390
• (2,6-Dichloro-benzyl)-methyl-amine
• AS-8648
• DTXSID30164947
• EN300-32114
• CHEMBL1178174
• 2,6-dichloro-n-methyl benzyl amine
• 1-(2,6-dichlorophenyl)-N-methylmethanamine
• 1-(2,6-dichlorophenyl)-N-methyl-methanamine
• STL308496
• 15205-19-3
• Z57327142

• MDL： MFCD04532390
• Inchi： 1S/C8H9Cl2N/c1-11-5-6-7(9)3-2-4-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： FPHGYJYIACPGRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC)Cl

Computed Properties

• Exact Mass: 189.01137
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 240.6±25.0 °C at 760 mmHg
• Flash Point: 99.3±23.2 °C
• PSA: 12.03
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(2,6-Dichlorobenzyl)-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(2,6-Dichlorobenzyl)-N-methylamine

Comprehensive Overview of Benzenemethanamine,2,6-dichloro-N-methyl- (CAS No. 15205-19-3)

Benzenemethanamine,2,6-dichloro-N-methyl- (CAS No. 15205-19-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural properties, this compound is often utilized in advanced synthetic applications. Its molecular formula, C₈H₉Cl₂N, highlights its dichlorinated aromatic amine nature, making it a valuable intermediate in various chemical processes.

The compound 2,6-dichloro-N-methylbenzenemethanamine is particularly notable for its role in the synthesis of fine chemicals. Researchers and manufacturers frequently explore its potential due to its reactivity and stability under controlled conditions. With the increasing demand for high-purity intermediates in drug development, Benzenemethanamine,2,6-dichloro-N-methyl- has become a subject of interest in both academic and industrial settings.

One of the key applications of CAS No. 15205-19-3 is in the development of novel pharmaceutical agents. Its structural framework allows for modifications that can lead to biologically active molecules. Recent studies have highlighted its potential in creating compounds with therapeutic benefits, aligning with the growing trend of personalized medicine and targeted drug delivery systems.

In addition to its pharmaceutical relevance, Benzenemethanamine,2,6-dichloro-N-methyl- is also employed in material science. Its aromatic and amine functionalities make it a suitable candidate for designing advanced polymers and coatings. This versatility has led to increased research into its use in sustainable materials, a hot topic in today's eco-conscious market.

The synthesis and handling of 2,6-dichloro-N-methylbenzenemethanamine require precise conditions to ensure optimal yield and purity. Laboratories and production facilities often follow stringent protocols to maintain safety and efficiency. This aligns with the broader industry focus on green chemistry and sustainable practices, which are highly searched topics in scientific and industrial forums.

Market trends indicate a steady rise in the demand for CAS No. 15205-19-3, driven by its diverse applications. Suppliers and manufacturers are increasingly optimizing their processes to meet the needs of global clients. The compound's role in high-value chemical synthesis ensures its continued relevance in the competitive market landscape.

For researchers looking to explore Benzenemethanamine,2,6-dichloro-N-methyl-, understanding its physicochemical properties is crucial. Its solubility, melting point, and stability data are essential for designing effective experiments. These parameters are frequently searched by chemists and engineers aiming to incorporate this compound into their workflows.

In conclusion, 2,6-dichloro-N-methylbenzenemethanamine (CAS No. 15205-19-3) stands out as a multifaceted compound with significant industrial and scientific value. Its applications in pharmaceuticals, materials science, and fine chemical synthesis make it a cornerstone in modern chemistry. As research continues to uncover new potentials, this compound is poised to remain a key player in innovative chemical solutions.